Cas no 2166832-11-5 (tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate)

• Product Name: tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate
• CAS No: 2166832-11-5
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6082328
• PubChem ID: 165958654
• Update Time: 2025-05-20

tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate
• EN300-1294349
• 2166832-11-5
• tert-butyl N-{3-oxospiro[3.5]nonan-1-yl}carbamate

• Inchi： 1S/C14H23NO3/c1-13(2,3)18-12(17)15-10-9-11(16)14(10)7-5-4-6-8-14/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key： CHQCBTIXKFWHPE-UHFFFAOYSA-N
• SMILES： O=C1CC(C21CCCCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate

Introduction to tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate (CAS No. 2166832-11-5)

Tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2166832-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic carbamates, which are known for their structural complexity and diverse biological activities. The presence of a tert-butyl group and a spirocyclic ketone moiety in its molecular structure contributes to its unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate can be described as a spiro compound consisting of two fused rings: a cyclohexane ring and a cyclopentane ring, connected at one carbon atom. The spiro3.5nonan-1-one core is a key feature, providing a rigid framework that influences the compound's reactivity and biological interactions. The carbamate functional group, attached to the spirocyclic system, introduces a polar region that can interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug discovery. The unique structural features of these molecules often lead to high binding affinity and selectivity towards biological targets. For instance, studies have shown that spirocyclic carbamates can exhibit inhibitory activity against various enzymes involved in metabolic pathways, making them promising candidates for the treatment of metabolic disorders and inflammatory diseases.

One of the most compelling aspects of tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate is its versatility in medicinal chemistry. The tert-butyl group provides steric hindrance, which can be exploited to modulate the compound's pharmacokinetic properties, such as solubility and bioavailability. Additionally, the spirocyclic core allows for conformational flexibility, enabling the compound to adopt multiple binding orientations when interacting with biological targets. These features make it an attractive candidate for structure-based drug design.

Recent research has highlighted the potential of tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate in the development of anti-inflammatory agents. Studies have demonstrated that derivatives of this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators such as prostaglandins. By targeting COX enzymes, these compounds may offer a new therapeutic approach for managing inflammation-related conditions.

The synthesis of tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The spirocyclic core is typically formed through intramolecular cyclization reactions, while the carbamate group is introduced via nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity.

In conclusion, tert-butyl N-{3-oxospiro3.5nonan-1-yl}carbamate (CAS No. 2166832-11-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique spirocyclic framework and functional groups make it an excellent scaffold for drug discovery efforts aimed at treating various diseases, particularly those involving inflammation and metabolic disorders. Continued investigation into this compound and its derivatives will likely yield valuable insights into new therapeutic strategies.